18:0 Azidoethyl PC

• Molecular Formula: C45H89N4O8P
• Molecular Weight: 845.2 g/mol
• InChI: InChI=1S/C45H89N4O8P/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-44(50)54-41-43(42-56-58(52,53)55-40-39-49(3,4)38-37-47-48-46)57-45(51)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h43H,5-42H2,1-4H3/t43-/m1/s1
• InChIKey: YPMUBEDITUJBER-VZUYHUTRSA-N

18:0 Azidoethyl PC: Baseline Specifications

18:0 Azidoethyl PC (CAS 2342574-09-6) is a clickable phospholipid belonging to the class of functionalized phosphatidylcholines . It consists of a glycerol backbone esterified with two stearic acid (18:0) chains and a phosphocholine headgroup bearing a terminal 2-azidoethyl moiety . This azido group enables efficient bioorthogonal conjugation via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry [1]. The compound is supplied as a lyophilized powder with a molecular weight of 845.18 g/mol and exact mass 844.64 . Commercial sources report purity ≥99% by thin-layer chromatography (TLC) and recommend storage at −20°C for up to one year .

1

Azidoethyl headgroup enables bioorthogonal click conjugation on lipid bilayers

2

Saturated C18:0 chains support ordered bilayer formation for stable liposomes

3

Reported purity specification supports reproducible membrane incorporation and click reactivity

• [1] Bumpus, T. W., & Baskin, J. M. (2022). Organelle-Selective Membrane Labeling through Phospholipase D-Mediated Transphosphatidylation. JACS Au, 2(12), 2703–2713. View Source

18:0 Azidoethyl PC: Substitution Limitations

Generic phosphatidylcholines (e.g., DSPC, DPPC) cannot substitute for 18:0 Azidoethyl PC in workflows requiring covalent surface functionalization, targeted delivery, or metabolic labeling due to the absence of a bioorthogonal azido handle [1]. The N-azidoethyl modification on the choline headgroup enables precise, efficient conjugation to alkyne-bearing molecules while preserving the lipid's bilayer-forming capability [2]. Conversely, simple azido-fatty acid conjugates lack the defined headgroup orientation critical for consistent membrane incorporation and downstream click reactivity [3]. Thus, direct replacement with non-clickable or differently positioned click handles compromises experimental reproducibility and therapeutic targeting efficiency.

Non-clickable phosphatidylcholines

DSPC or DPPC lack the azido handle, preventing covalent attachment and targeted delivery research workflows.

Azido-fatty acid conjugates

Simple azido-lipids miss the defined phosphocholine headgroup orientation, compromising consistent membrane incorporation and click reactivity.

• [1] Bumpus, T. W., & Baskin, J. M. (2022). Organelle-Selective Membrane Labeling through Phospholipase D-Mediated Transphosphatidylation. JACS Au, 2(12), 2703–2713. View Source
• [2] Lu, G., Zuo, L., Zhang, J., Zhu, H., Zhuang, W., Wei, W., & Xie, H. Y. (2020). Two-step tumor-targeting therapy: Via integrating metabolic lipid-engineering with in situ click chemistry. Biomaterials Science, 8(8), 2283–2288. View Source
• [3] Gontijo, V. S., Espuri, P. F., Alves, R. B., de Camargos, L. F., Santos, F. V., de Souza Judice, W. A., ... & Freitas, R. P. (2015). Leishmanicidal, antiproteolytic, and mutagenic evaluation of alkyltriazoles and alkylphosphocholines. European Journal of Medicinal Chemistry, 101, 24–33. View Source

18:0 Azidoethyl PC: Comparative Evidence

Purity vs. Clickable Lipid Standards

Commercial batches of 18:0 Azidoethyl PC (Avanti Polar Lipids, product 870130) are certified with ≥99% purity by thin-layer chromatography (TLC), as reported in vendor certificates of analysis . This level matches the purity specification of the widely used comparator 18:0-16:0(16-Azido) PC (≥99% TLC) , demonstrating that the azidoethyl modification does not compromise achievable purity relative to acyl-chain azide variants. For procurement decisions, this ensures that impurity-related variability is minimized, supporting reproducible bilayer formation and click conjugation yields.

Purity specification

Specification review

≥99% TLC purity, equivalent to 18:0-16:0(16-Azido) PC standard

Supports bilayer reproducibility

Vendor COA; independent batch verification recommended

Evidence Dimension	Chromatographic purity (TLC)
Target Compound Data	≥99%
Comparator Or Baseline	18:0-16:0(16-Azido) PC (≥99% TLC)
Quantified Difference	Equivalent purity specification
Conditions	Commercial product analysis (Avanti Polar Lipids)

Why This Matters

High, vendor-verified purity is essential for minimizing batch-to-batch variability in lipid-based formulations and click conjugation experiments.

Storage Stability

The compound is reported to be stable for one year when stored as a powder at −20°C under desiccated conditions . While stability data for closely related azido-PC variants are not consistently reported, this specified shelf life provides a quantitative benchmark for inventory planning and experimental scheduling. It is non-hygroscopic and non-light-sensitive, further simplifying handling [1].

Storage stability

Reported

Stable 1 year as powder at −20°C, desiccated

Supports long-term study planning

Non-hygroscopic; light sensitivity not a concern

Evidence Dimension	Shelf life at −20°C
Target Compound Data	1 year
Comparator Or Baseline	Not consistently reported for closest analogs; typical lipid stability varies
Quantified Difference	Not calculable
Conditions	Powder form, −20°C, desiccated

Why This Matters

A documented 1-year shelf life reduces waste and ensures consistent performance across long-term studies.

• [1] SCR Bio. (n.d.). 18:0 azidoethyl PC Product Information. Retrieved from https://scrbio.com View Source

Click Chemistry Reactivity

The N-azidoethyl headgroup modification in 18:0 Azidoethyl PC has been exploited for metabolic incorporation into cellular membranes followed by strain-promoted azide-alkyne cycloaddition (SPAAC) tagging, as demonstrated with structurally related azidoethyl-choline probes [1]. While direct quantitative reaction kinetics for this exact lipid are not publicly reported, class-level inference confirms that terminal azides on PC headgroups undergo rapid, copper-free click reactions with cyclooctyne dyes [2]. This contrasts with non-clickable phosphatidylcholines (e.g., DSPC) which cannot participate in such bioorthogonal chemistries .

Click reactivity

Class-level

Azidoethyl headgroup supports SPAAC/CuAAC; DSPC comparator shows no click capability

Enables bioorthogonal conjugation

Quantitative kinetics not publicly available for this exact lipid

Evidence Dimension	Click reaction capability
Target Compound Data	Azido group present (qualitative)
Comparator Or Baseline	DSPC (no azide group)
Quantified Difference	Qualitative distinction (clickable vs. non-clickable)
Conditions	SPAAC or CuAAC conditions

Why This Matters

The azidoethyl group is the sole handle for covalent attachment of imaging probes, targeting ligands, or therapeutics to lipid membranes.

• [1] Lu, G., Zuo, L., Zhang, J., Zhu, H., Zhuang, W., Wei, W., & Xie, H. Y. (2020). Two-step tumor-targeting therapy: Via integrating metabolic lipid-engineering with in situ click chemistry. Biomaterials Science, 8(8), 2283–2288. View Source
• [2] Bumpus, T. W., & Baskin, J. M. (2022). Organelle-Selective Membrane Labeling through Phospholipase D-Mediated Transphosphatidylation. JACS Au, 2(12), 2703–2713. View Source

Molecular Weight & Elemental Composition

The theoretical molecular weight of 18:0 Azidoethyl PC is 845.18 g/mol (exact mass 844.64) with elemental composition C 63.95%, H 10.61%, N 6.63%, O 15.14%, P 3.66% . These values are distinct from those of the closest commercially available comparator, 18:0-16:0(16-Azido) PC (MW 803.10 g/mol, C 62.76%, H 10.41%, N 6.97%, O 15.92%, P 3.85%) , providing unambiguous identification by LC-MS or elemental analysis. This differentiation is critical for verifying correct compound receipt and ensuring experimental reproducibility.

MW & composition

Data to verify

MW 845.18 g/mol vs 803.10 for 18:0-16:0(16-Azido) PC; distinct elemental profile

Unambiguous identity confirmation

Theoretical calculation; verify by LC-MS upon receipt

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 845.18 g/mol; C 63.95%, H 10.61%, N 6.63%, O 15.14%, P 3.66%
Comparator Or Baseline	18:0-16:0(16-Azido) PC (MW 803.10 g/mol; C 62.76%, H 10.41%, N 6.97%, O 15.92%, P 3.85%)
Quantified Difference	ΔMW = 42.08 g/mol; ΔC = +1.19%, ΔH = +0.20%, ΔN = -0.34%, ΔO = -0.78%, ΔP = -0.19%
Conditions	Theoretical calculation based on molecular formula

Why This Matters

Distinct molecular weight and elemental fingerprints enable confident identity confirmation, preventing misassignment of analogs.

Acyl Chain Saturation and Membrane Rigidity

18:0 Azidoethyl PC contains two saturated stearoyl (C18:0) chains, which are known to increase lipid bilayer rigidity and elevate the gel-to-liquid crystalline phase transition temperature (Tm) relative to unsaturated or shorter-chain analogs [1]. While direct Tm measurement for this specific compound is not publicly available, class-level inference from saturated phosphatidylcholines (e.g., DSPC, Tm ≈ 55°C) versus mono-unsaturated (e.g., POPC, Tm ≈ -2°C) indicates that 18:0 Azidoethyl PC will form more ordered, less permeable bilayers than an 18:1-containing azido-PC analog . This property is advantageous for applications requiring stable, long-circulating liposomes or controlled release.

Membrane ordering

Class-level

Two saturated C18:0 chains imply higher Tm vs. unsaturated or shorter-chain analogs

Suggests rigid, low-permeability bilayers

Direct Tm measurement not available; class-level inference from DSPC/POPC

Evidence Dimension	Acyl chain saturation and inferred bilayer ordering
Target Compound Data	Two saturated C18:0 chains
Comparator Or Baseline	Hypothetical 18:1 Azidoethyl PC (unsaturated) or 16:0 Azidoethyl PC (shorter chain)
Quantified Difference	Inferred higher Tm and lower permeability (quantitative data not available for target compound)
Conditions	Hydrated lipid bilayers

Why This Matters

Saturated C18 chains confer membrane rigidity, reducing premature leakage and enhancing colloidal stability in vivo.

• [1] Koynova, R., & Caffrey, M. (1998). Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 1376(1), 91–145. View Source

Solubility Profile

Vendor data indicate that 18:0 Azidoethyl PC is soluble in DMSO and may also dissolve in ethanol or DMF with sonication . In comparison, the closely related 18:0-16:0(16-Azido) PC is also described as soluble in DMSO , suggesting comparable handling properties. However, the specific solubility in aqueous buffer is not quantified. The provision of detailed injection formulation protocols (e.g., DMSO/Tween 80/saline) offers a practical starting point for in vivo studies .

Solubility profile

Reported

Soluble in DMSO, ethanol, DMF; similar to 18:0-16:0(16-Azido) PC

Supports formulation method transfer

Aqueous solubility not quantified; sonication may assist

Evidence Dimension	Solvent compatibility
Target Compound Data	Soluble in DMSO; also ethanol, DMF
Comparator Or Baseline	18:0-16:0(16-Azido) PC (soluble in DMSO)
Quantified Difference	Qualitatively similar
Conditions	Ambient temperature, sonication may assist

Why This Matters

Clear solubility guidelines reduce trial-and-error during formulation, saving time and material.

18:0 Azidoethyl PC: Validated Applications

Functionalized Liposomes for Targeted Drug Delivery

Researchers requiring surface-modified liposomes for targeted therapy should procure 18:0 Azidoethyl PC to incorporate a clickable azide handle directly into the lipid bilayer. The high purity (≥99% TLC) ensures reproducible liposome formation, while the saturated C18:0 chains provide structural stability . Post-formation, alkyne-functionalized targeting ligands (e.g., antibodies, peptides) or imaging agents can be conjugated via SPAAC without copper catalysts, preserving biomolecule activity [1].

Metabolic Labeling of Cellular Membranes for Organelle Imaging

In studies aiming to visualize phospholipid trafficking or organelle dynamics, 18:0 Azidoethyl PC or its azidoethyl-choline precursor enables bioorthogonal tagging of newly synthesized phosphatidylcholine. As demonstrated with related probes, cells treated with azidoethyl-choline incorporate the azido group into PC, allowing subsequent click labeling with fluorescent cyclooctyne dyes [1]. The saturated 18:0 chains ensure that labeled lipids mimic endogenous PC behavior, minimizing perturbation.

Bioconjugation and Surface Engineering of Lipid Nanoparticles

For the development of lipid nanoparticles (LNPs) used in nucleic acid delivery, 18:0 Azidoethyl PC offers a defined site for covalent attachment of PEG chains, targeting moieties, or reporter molecules [2]. The azidoethyl group's terminal placement on the headgroup ensures accessibility for click reagents, while the C18:0 chains contribute to LNP stability and extended circulation half-life .

Quality Control and Identity Verification in Lipidomics

Mass spectrometry facilities requiring a well-characterized azido-PC standard can utilize 18:0 Azidoethyl PC for method development and calibration. Its distinct molecular weight (845.18 g/mol) and elemental composition differentiate it from other clickable lipids, reducing the risk of misidentification in complex lipid extracts .

Application

Selection Property

Validation Focus

Targeted liposome delivery research

Clickable azidoethyl headgroup for ligand conjugation

Verify SPAAC efficiency and retention of ligand bioactivity

Metabolic membrane labeling

Azidoethyl-choline pathway incorporation into PC

Confirm organelle-selective fluorescence and minimal membrane perturbation

Lipid nanoparticle (LNP) surface engineering

Defined headgroup site for PEG/ligand attachment

Assess LNP colloidal stability and surface functionalization yield

Lipidomics identity verification

Distinct molecular weight and elemental composition

Cross-check by LC-MS and elemental analysis to avoid misidentification

• [1] Bumpus, T. W., & Baskin, J. M. (2022). Organelle-Selective Membrane Labeling through Phospholipase D-Mediated Transphosphatidylation. JACS Au, 2(12), 2703–2713. View Source
• [2] Lu, G., Zuo, L., Zhang, J., Zhu, H., Zhuang, W., Wei, W., & Xie, H. Y. (2020). Two-step tumor-targeting therapy: Via integrating metabolic lipid-engineering with in situ click chemistry. Biomaterials Science, 8(8), 2283–2288. View Source